Cas no 157592-42-2 (1-Pentanone, 3,3-dimethyl-1-(2-pyridinyl)-)

• Product Name: 1-Pentanone, 3,3-dimethyl-1-(2-pyridinyl)-
• CAS No: 157592-42-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1334921
• Update Time: 2024-08-18

1-Pentanone, 3,3-dimethyl-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 3,3-dimethyl-1-(2-pyridinyl)-

• Inchi： 1S/C12H17NO/c1-4-12(2,3)9-11(14)10-7-5-6-8-13-10/h5-8H,4,9H2,1-3H3
• InChI Key： ZFQWBXSLIPLIKV-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=C1)(=O)CC(C)(C)CC

Computed Properties

• Exact Mass: 191.13111

Experimental Properties

• Density: 0.972±0.06 g/cm3(Predicted)
• Boiling Point: 272.1±13.0 °C(Predicted)
• PSA: 29.96
• pka: 3.01±0.10(Predicted)